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1.0. Purpose

This document provides a standard operating procedure (SOP) for the safe handling of

octyltin trichloride in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals. This SOP outlines the necessary precautions, personal protective

equipment (PPE), and emergency procedures to minimize risks associated with this compound.

2.0. Scope

This SOP applies to all personnel who handle octyltin trichloride in any quantity. All users

must read and understand this document before working with this chemical.

3.0. Responsibilities

Principal Investigator/Laboratory Supervisor: Responsible for ensuring that all personnel are

trained on this SOP, have access to the necessary PPE, and that the laboratory is equipped

with the appropriate safety equipment.

Laboratory Personnel: Responsible for reading, understanding, and adhering to this SOP, as

well as reporting any spills, exposures, or unsafe conditions to the supervisor immediately.

4.0. Hazard Identification and Properties
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Octyltin trichloride is an organotin compound with significant health and environmental

hazards.[1] It is crucial to understand its properties to handle it safely.

Table 1: Chemical and Physical Properties of Octyltin Trichloride

Property Value Reference

Chemical Name Octyltin trichloride [2]

Synonyms
Trichloro(octyl)stannane,

Octyltrichlorotin
[1]

CAS Number 3091-25-6 [2][3]

Molecular Formula C8H17Cl3Sn [1][2]

Molecular Weight 338.29 g/mol [2][3]

Appearance
Not specified, handle as a

hazardous substance

Boiling Point 299.9°C at 760 mmHg [2]

Flash Point 135.2°C [2]

Water Solubility 330 μg/L at 20°C [2]

Vapor Pressure 0.00206 mmHg at 25°C [2]

Table 2: GHS Hazard Classification for Octyltin Trichloride
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1][4]

Reproductive Toxicity 2

H361: Suspected of damaging

fertility or the unborn child.[1]

[4]

Specific Target Organ Toxicity

(Repeated Exposure)
1, 2

H372: Causes damage to

organs through prolonged or

repeated exposure.[4][5] H373:

May cause damage to organs

through prolonged or repeated

exposure.[1][4]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic life.

[1][4]

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects.[4][5]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[4]

5.0. Engineering Controls

Fume Hood: All work with octyltin trichloride must be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the work area.

6.0. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE required for the planned

experiment. The following is the minimum required PPE:
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Table 3: Personal Protective Equipment for Handling Octyltin Trichloride

Protection Type Specification

Hand Protection

Unlined, chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber).[6] Double gloving is

recommended.

Eye and Face Protection
Tightly fitting safety goggles with side-shields or

a full-face shield.[4]

Skin and Body Protection

A flame-resistant lab coat worn over long pants

and closed-toe shoes. Consider disposable

coveralls for larger quantities or tasks with a

high splash potential.[4]

Respiratory Protection

For procedures with a high potential for aerosol

generation or if engineering controls are

insufficient, a full-face respirator with

appropriate cartridges for organic vapors and

particulates should be used.[4]

7.0. Experimental Protocols

7.1. General Handling and Storage

Storage: Store octyltin trichloride in a cool, dry, and well-ventilated area, away from

incompatible materials such as water and strong oxidizing agents.[1] The container must be

tightly sealed and clearly labeled. Store locked up.[4]

Transport: When transporting within the laboratory, use a secondary container to prevent

spills.

Hygiene: Do not eat, drink, or smoke in areas where octyltin trichloride is handled.[5] Wash

hands thoroughly after handling, even if gloves were worn.[4][5]

7.2. Weighing and Solution Preparation

Preparation:
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Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.

Gather all necessary equipment, including spatulas, weigh boats, beakers, and solvents.

Don the appropriate PPE as outlined in Section 6.0.

Weighing:

Perform all weighing operations inside the fume hood.

Use a tared weigh boat or container to avoid contaminating the balance.

Carefully transfer the desired amount of octyltin trichloride. Avoid creating dust or

aerosols.

Solution Preparation:

Slowly add the weighed octyltin trichloride to the solvent in a suitable container (e.g.,

beaker or flask) within the fume hood.

If the reaction is exothermic, use an ice bath to control the temperature.

Stir the solution gently to dissolve the compound.

8.0. Waste Disposal

Waste Collection: All waste contaminated with octyltin trichloride (e.g., gloves, weigh

boats, pipette tips, excess solution) must be collected in a designated, labeled, and sealed

hazardous waste container.

Disposal: Dispose of hazardous waste through the institution's environmental health and

safety office. Do not dispose of octyltin trichloride down the drain or in the regular trash.[7]

9.0. Emergency Procedures

Table 4: Emergency Response Protocol
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[8]

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[4] Remove

contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[4]

Inhalation

Move the person to fresh air.[4] If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[4]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area.[7] For small spills, absorb

the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. For large spills, contact

the environmental health and safety office

immediately. Ensure adequate ventilation. Avoid

breathing vapors.[4]

10.0. Visualizations
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Caption: Workflow for the safe handling of octyltin trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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